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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B10782889

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and
handling of a stock solution of BMS-303141, a potent inhibitor of ATP Citrate Lyase (ACL),
using Dimethyl Sulfoxide (DMSOQ) as the solvent. The protocol includes detailed steps from
calculation to dissolution and storage, ensuring reproducibility and accuracy in experimental
settings. Additionally, the mechanism of action of BMS-303141 is outlined and visually
represented.

Physicochemical Properties of BMS-303141

BMS-303141 is a small molecule inhibitor targeting ATP Citrate Lyase, a key enzyme in cellular
lipid metabolism.[1][2] Accurate preparation of stock solutions requires precise knowledge of its
chemical and physical properties.
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Property Value Source
Molecular Weight 424.3 g/mol [3114]
Molecular Formula C19H15CI2NO4S [3]

CAS Number 943962-47-8

Appearance Lyophilized powder [3]
Purity >98% (HPLC)

Solubility in DMSO Up to 85 mg/mL (200.32 mM) [1]
>21.2 mg/mL [2][5]

10 mM (4.24 mg/mL)

-20°C (Powder and Stock
Storage Temperature ] [2][3]
Solution)

Note: The batch-specific molecular weight may vary slightly. Always refer to the Certificate of
Analysis (CoA) provided by the manufacturer for the most accurate value when preparing stock
solutions. Some sources suggest that moisture-absorbing DMSO can reduce solubility, so
using fresh, anhydrous DMSO is recommended.[1]

Mechanism of Action: Inhibition of ATP Citrate
Lyase

BMS-303141 is a potent and cell-permeable inhibitor of ATP Citrate Lyase (ACL) with an ICso
of 0.13 uM for the human recombinant enzyme.[1][2] ACL is a crucial cytosolic enzyme that
catalyzes the conversion of citrate and Coenzyme A (CoA) into acetyl-CoA and oxaloacetate, a
process coupled with ATP hydrolysis.[6][7]

The acetyl-CoA produced by ACL is a fundamental building block for the de novo biosynthesis
of fatty acids and cholesterol.[2][6] By inhibiting ACL, BMS-303141 effectively blocks the supply
of cytosolic acetyl-CoA, thereby suppressing lipid synthesis.[7] This mechanism makes BMS-
303141 a valuable tool for studying metabolic pathways and a potential therapeutic agent for
metabolic disorders and certain cancers that rely on lipid synthesis for proliferation.[6][8]
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Figure 1. BMS-303141 inhibits ATP Citrate Lyase (ACL), blocking acetyl-CoA production.

Experimental Protocol: Preparation of a 10 mM

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BMS-303141 in DMSO.
Adjust calculations accordingly for different desired concentrations.

3.1. Materials

e BMS-303141 powder
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e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Pipettes and sterile pipette tips

e \ortex mixer

e Optional: Sonicator or 37°C water bath

3.2. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Handle BMS-303141 powder in a chemical fume hood or a ventilated enclosure to avoid
inhalation.

 DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.
Avoid direct contact.

o Consult the Safety Data Sheet (SDS) for BMS-303141 and DMSO before starting.

3.3. Calculation

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

e Desired Concentration: 10 mM

e Molecular Weight (MW): 424.3 g/mol

e Desired Volume: e.g., 1 mL

Calculation Example: Mass (mg) = 10 mmol/L x 0.001 L x 424.3 g/mol = 4.243 mg
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Therefore, 4.243 mg of BMS-303141 is needed to make 1 mL of a 10 mM stock solution.
3.4. Step-by-Step Procedure
Figure 2. Workflow for preparing BMS-303141 stock solution.

Preparation: Allow the vial of BMS-303141 powder to equilibrate to room temperature before
opening to prevent condensation.

Weighing: Carefully weigh the calculated amount of BMS-303141 powder (e.g., 4.243 mg)
and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the vial
containing the powder.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved.

Solubility Check: Visually inspect the solution against a light source to ensure there are no
visible particulates.

Troubleshooting Solubility: If the compound does not dissolve completely, gently warm the
solution in a 37°C water bath for 5-10 minutes and/or place it in an ultrasonic bath for a few
minutes.[2][5] Vortex again.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This prevents contamination and degradation from repeated
freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the BMS-303141 stock solution.

» Storage Temperature: Store the DMSO stock solution at -20°C for long-term use.[2] Some
suppliers suggest storage at -80°C is also acceptable.[2][9]
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 Stability: When stored at -20°C, the stock solution is stable for at least one month, and
potentially up to a year.[2][9] For storage at -80°C, stability may extend to two years.[9]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as they can degrade the
compound. Using single-use aliquots is strongly recommended.[2]

e Protection from Light: Store aliquots in amber vials or protect them from light to prevent
photodegradation.

Before use, thaw an aliquot at room temperature and centrifuge it briefly to collect the solution
at the bottom of the tube. Further dilutions into aqueous assay buffers should be made
immediately before the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10782889#preparing-bms-303141-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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